Cas no 36727-13-6 (1,3-Benzenedicarboxylic acid, 2-methoxy-, dimethyl ester)

1,3-Benzenedicarboxylic acid, 2-methoxy-, dimethyl ester structure
36727-13-6 structure
Product Name:1,3-Benzenedicarboxylic acid, 2-methoxy-, dimethyl ester
CAS No:36727-13-6
MF:C11H12O5
MW:224.209983825684
CID:1478419
PubChem ID:15708503
Update Time:2025-04-21

1,3-Benzenedicarboxylic acid, 2-methoxy-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, 2-methoxy-, dimethyl ester
    • dimethyl 2-methoxybenzene-1,3-dicarboxylate
    • DB-141680
    • 36727-13-6
    • Dimethyl-2-methoxyisophthalate
    • dimethyl 2-methoxyisophthalate
    • SCHEMBL3511611
    • DTXSID30577134
    • Benzene-1,3-dicarboxylic acid, 2-methoxy, dimethyl ester
    • Inchi: 1S/C11H12O5/c1-14-9-7(10(12)15-2)5-4-6-8(9)11(13)16-3/h4-6H,1-3H3
    • InChI Key: WKPGJERELOOUGX-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C(=O)OC)=CC=CC=1C(=O)OC

Computed Properties

  • Exact Mass: 224.06846
  • Monoisotopic Mass: 224.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83
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